QAQ dichloride
Description
Photoswitchable Nav, Cav and Kv channel blocker. Blocks channels in the trans conformation. Switches conformation from cis to trans at 500 nm and trans to cis at 380 nm. Normally membrane impermeant, but enters nociceptive neurons via ion channels activated by noxious stimuli, particularly TRPV1. Exhibits optically reversible local anesthesia in rats.
Scientific Research Applications
1. Photo-Control of Ion Channels in Nociceptors
QAQ dichloride, a photo-isomerizable local anaesthetic, has been shown to provide rapid, optical control over pain signaling without the need for genetic modification. It blocks voltage-gated K+ and Na+ channels in pain-sensing neurons, silencing action potentials. This blockade is lifted upon photo-isomerization with near UV light, restoring neuronal activity. However, the molecular mechanisms of this blockade are not fully understood, and the UV light requirement limits its use deep inside neural tissue (Mourot et al., 2018).
2. Optical Control of Nociception
The molecule quaternary ammonium–azobenzene–quaternary ammonium (QAQ) enables selective optical control of nociception (pain sensation). Unlike most local anesthetics that act nonselectively, QAQ infiltrates pain-sensing neurons through endogenous ion channels activated by noxious stimuli. It blocks voltage-gated ion channels in the trans form but not the cis form, allowing reversible optical silencing of nociceptive neuron firing without external gene expression. This capability of QAQ provides a platform for understanding mechanisms in acute and chronic pain (Mourot et al., 2012).
3. Controlled Drug Release by Degradable Polymer Microspheres
QAQ has been encapsulated in poly(lactic-co-glycolic) acid (PLGA) for controlled drug release. This encapsulation method demonstrates potential for delivering QAQ and similar compounds over extended periods, making it a viable option for therapeutic applications, particularly in treating conditions like age-related macular degeneration (AMD) (Groynom et al., 2015).
4. Photochromic Blockers for Voltage-Gated Ion Channels
QAQ, as a photochromic blocker, has been studied for its ability to regulate voltage-gated ion channels with light. This blocker, consisting of an Azobenzene photoswitch flanked by two Quaternary ammoniums, can block voltage-gated sodium, potassium, and calcium channels in its trans state. Illumination with specific wavelengths of light can toggle QAQ's state, thus controlling channel activity and cellular excitability (Fehrentz et al., 2010).
properties
Product Name |
QAQ dichloride |
|---|---|
Molecular Formula |
C28H44Cl2N6O2 |
Molecular Weight |
567.59 |
synonyms |
2,2/'-[1,2-Diazenediylbis(4,1-phenyleneimino)bis[N,N,N-triethyl-2-oxo-ethanaminium] dichloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
